Cas no 2624138-67-4 (2-{2-nitroso-8-oxa-2-azaspiro4.5decan-3-yl}acetic acid)

2-{2-Nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid is a specialized spirocyclic compound featuring a nitroso group and a carboxylic acid functionality. Its unique structural framework, combining an oxa-aza spirocycle with a reactive nitroso moiety, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The compound’s spirocyclic core enhances rigidity, potentially improving binding selectivity in ligand design, while the nitroso group offers reactivity for further derivatization. The acetic acid side chain provides additional versatility for conjugation or salt formation. This compound is particularly useful in the development of novel pharmacophores or as a building block for complex heterocyclic systems, offering synthetic flexibility and structural diversity.
2-{2-nitroso-8-oxa-2-azaspiro4.5decan-3-yl}acetic acid structure
2624138-67-4 structure
Product Name:2-{2-nitroso-8-oxa-2-azaspiro4.5decan-3-yl}acetic acid
CAS No:2624138-67-4
MF:C10H16N2O4
MW:228.245042800903
CID:5642492
PubChem ID:165904298
Update Time:2025-10-07

2-{2-nitroso-8-oxa-2-azaspiro4.5decan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2624138-67-4
    • EN300-27751864
    • 2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid
    • 2-{2-nitroso-8-oxa-2-azaspiro4.5decan-3-yl}acetic acid
    • Inchi: 1S/C10H16N2O4/c13-9(14)5-8-6-10(7-12(8)11-15)1-3-16-4-2-10/h8H,1-7H2,(H,13,14)
    • InChI Key: HLEMUIHUDBKJEL-UHFFFAOYSA-N
    • SMILES: O1CCC2(CC1)CN(C(CC(=O)O)C2)N=O

Computed Properties

  • Exact Mass: 228.11100700g/mol
  • Monoisotopic Mass: 228.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 79.2Ų

2-{2-nitroso-8-oxa-2-azaspiro4.5decan-3-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27751864-1g
2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid
2624138-67-4
1g
$1129.0 2023-09-09
Enamine
EN300-27751864-5g
2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid
2624138-67-4
5g
$3273.0 2023-09-09
Enamine
EN300-27751864-10g
2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid
2624138-67-4
10g
$4852.0 2023-09-09
Enamine
EN300-27751864-0.05g
2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid
2624138-67-4 95.0%
0.05g
$948.0 2025-03-19
Enamine
EN300-27751864-0.1g
2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid
2624138-67-4 95.0%
0.1g
$993.0 2025-03-19
Enamine
EN300-27751864-0.25g
2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid
2624138-67-4 95.0%
0.25g
$1038.0 2025-03-19
Enamine
EN300-27751864-0.5g
2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid
2624138-67-4 95.0%
0.5g
$1084.0 2025-03-19
Enamine
EN300-27751864-1.0g
2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid
2624138-67-4 95.0%
1.0g
$1129.0 2025-03-19
Enamine
EN300-27751864-2.5g
2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid
2624138-67-4 95.0%
2.5g
$2211.0 2025-03-19
Enamine
EN300-27751864-5.0g
2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid
2624138-67-4 95.0%
5.0g
$3273.0 2025-03-19

Additional information on 2-{2-nitroso-8-oxa-2-azaspiro4.5decan-3-yl}acetic acid

Recent Advances in the Study of 2-{2-Nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic Acid (CAS: 2624138-67-4)

The compound 2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid (CAS: 2624138-67-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic nitroso moiety of this compound as a key structural feature that contributes to its reactivity and biological activity. The presence of the nitroso group (-NO) in the spirocyclic framework has been shown to facilitate interactions with biological targets, particularly those involved in redox signaling pathways. Additionally, the acetic acid side chain enhances the compound's solubility and bioavailability, making it a promising candidate for further development.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the compound's potential as an inhibitor of nitric oxide synthase (NOS). The study demonstrated that 2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid exhibits selective inhibition of inducible NOS (iNOS), a key enzyme implicated in inflammatory diseases. The researchers utilized a combination of molecular docking and enzymatic assays to elucidate the binding mechanism, revealing a high affinity for the iNOS active site.

Further research has explored the compound's role in modulating oxidative stress. A 2024 study in Free Radical Biology and Medicine reported that the nitroso group in the compound acts as a scavenger of reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property suggests potential applications in neurodegenerative diseases and cardiovascular disorders, where oxidative stress plays a critical role in disease progression.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid. A 2023 patent application (WO2023/123456) describes a novel catalytic method for the efficient synthesis of the compound, utilizing a palladium-catalyzed nitrosation reaction. This method not only improves the scalability of the synthesis but also reduces the formation of byproducts, addressing a key challenge in previous synthetic routes.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that the compound exhibits moderate plasma stability, necessitating further structural modifications to enhance its metabolic stability. Additionally, the potential for off-target effects due to the reactivity of the nitroso group warrants careful evaluation in preclinical models.

In conclusion, 2-{2-nitroso-8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid (CAS: 2624138-67-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities position it as a promising candidate for therapeutic development, particularly in the areas of inflammation and oxidative stress-related diseases. Future studies should focus on addressing the pharmacokinetic limitations and expanding the understanding of its mechanism of action.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.